Cas no 20241-76-3 (Disperse Blue 77)

• Product Name: Disperse Blue 77
• CAS No: 20241-76-3
• MF: C₂₀H₁₂N₂O₆
• MW: 376.319085121155
• CID: 51494
• Update Time: 2026-05-14

Disperse Blue 77 Chemical and Physical Properties

Names and Identifiers

• Disperse Blue 77
• 1,8-dihydroxy-4-nitro-5-(phenylamino)anthraquinone
• 1,8-dihydroxy-4-phenylamino-5-nitroanthraquinone
• 1-Anilino-4,5-dihydroxy-8-nitroanthraquinone
• 4-Anilino-1,8-dihydroxy-5-nitroanthraquinone
• 4-Anilino-5-nitrochrysazin
• Anthraquinone,1-anilino-4,5-dihydroxy-8-nitro
• Blue BLF
• Blue SE-BLF
• Einecs 243-632-4
• 1,8-Dihydroxy-4-nitro-5-(phenylamino)-9,10-anthracenedione

• Inchi： 1S/C20H12N2O6/c23-13-8-6-11(21-10-4-2-1-3-5-10)15-17(13)20(26)18-14(24)9-7-12(22(27)28)16(18)19(15)25/h1-9,21,23-24H
• InChI Key： DYALWCKAJBVSBZ-UHFFFAOYSA-N
• SMILES： O=[N+](C1C=CC(O)=C2C(C3=C(O)C=CC(NC4C=CC=CC=4)=C3C(=O)C=12)=O)[O-]

Computed Properties

• Exact Mass: 376.07000
• Monoisotopic Mass: 376.069536
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• Surface Charge: 0
• Tautomer Count: 58
• XLogP3: 4.6

Experimental Properties

• Density: 1.609
• Boiling Point: 625.9 °C at 760 mmHg
• Flash Point: 332.4 °C
• Refractive Index: 1.782
• PSA: 132.45000
• LogP: 4.12120